Cas no 61982-76-1 (Phenanthrene, 1-ethyl-2,6-dimethyl-)

• Product name: Phenanthrene, 1-ethyl-2,6-dimethyl-
• CAS No: 61982-76-1
• MF: C₁₈H₁₈
• MW: 234.33552
• CID: 461655
• PubChem ID: 12322381

Phenanthrene, 1-ethyl-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene, 1-ethyl-2,6-dimethyl-
• 1-ethyl-2,6-dimethylphenanthrene
• DTXSID60488789
• 61982-76-1

• Inchi： InChI=1S/C18H18/c1-4-15-13(3)6-9-17-16(15)10-8-14-7-5-12(2)11-18(14)17/h5-11H,4H2,1-3H3
• InChI Key： GQVOKXNOOATWTP-UHFFFAOYSA-N
• SMILES： CCC1=C(C=CC2=C1C=CC3=C2C=C(C=C3)C)C

Computed Properties

• Exact Mass: 234.14094
• Monoisotopic Mass: 234.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0